3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)propanamide

• IUPAC Name: 3-(2,4-dioxopyrimidin-1-yl)-N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]propanamide
• InChI: InChI=1S/C17H15FN4O4/c18-12-3-1-11(2-4-12)14-9-13(21-26-14)10-19-15(23)5-7-22-8-6-16(24)20-17(22)25/h1-4,6,8-9H,5,7,10H2,(H,19,23)(H,20,24,25)
• InChI Key: BYJYUJAPXZYCEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)CNC(=O)CCN3C=CC(=O)NC3=O)F
• Molecular Formula: C17H15FN4O4
• Molecular Weight: 358.32 g/mol
• CAS No.: 1210539-75-5

Description

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H15FN4O4 and its molecular weight is 358.329. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with similar structural motifs, especially those containing pyrimidine, isoxazole, and fluorophenyl groups, have been synthesized and evaluated for their biological activities. For example, derivatives of pyrimidine and thiadiazole have shown selective herbicidal activity against certain plant species (Liu & Shi, 2014). Another study focused on the synthesis and characterization of compounds for potential antitubercular agents, indicating the interest in pyrimidine derivatives for antimicrobial and antiviral applications (Desai et al., 2016).

Antioxidant and Anticancer Activity

Research has also explored the antioxidant and anticancer activities of novel derivatives containing pyrimidine and related structures. One study found that certain compounds exhibited significant antioxidant activity, comparable to that of known antioxidants like ascorbic acid (Tumosienė et al., 2020). This highlights the potential of such compounds in developing treatments or supplements with antioxidant properties.

Insecticidal and Herbicidal Applications

The structural elements present in these compounds have been associated with insecticidal and herbicidal efficacy. For instance, specific synthesis approaches have led to compounds with notable herbicidal activity, offering insights into agricultural applications (Liu et al., 2008).

Chemical Synthesis and Characterization

The synthesis and characterization of these compounds are crucial for understanding their properties and potential applications. Studies have detailed the synthesis processes for related compounds, which could inform methods for creating and studying "3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)propanamide" and its derivatives (Xiong Jing, 2011).